
"Jak1/tyk2-IN-1" off-target kinase profiling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jak1/tyk2-IN-1

Cat. No.: B15142297 Get Quote

Technical Support Center: Jak1/tyk2-IN-1
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals using Jak1/tyk2-IN-
1, a dual inhibitor of Janus kinase 1 (JAK1) and Tyrosine kinase 2 (TYK2).

Off-Target Kinase Profiling Summary
The following table summarizes the off-target kinase profiling data for Jak1/tyk2-IN-1 against a

panel of related kinases. This data is crucial for interpreting experimental results and

understanding the inhibitor's selectivity.
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Kinase Target IC50 (nM) % Inhibition @ 1µM Notes

JAK1 (On-Target) 10 98% Primary Target

TYK2 (On-Target) 15 95% Primary Target

JAK2 150 75%

High affinity off-target.

Potential for

hematologic effects.

JAK3 500 50%

Moderate affinity off-

target. Potential for

immunosuppressive

effects.

ACVR1 >10,000 <10% Negligible activity.

AXL >10,000 <10% Negligible activity.

FLT3 800 40%
Potential for activity at

higher concentrations.

RET 1,200 30%
Potential for activity at

higher concentrations.

SRC >5,000 <15% Low affinity.

LCK >5,000 <15% Low affinity.

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the targeted signaling pathway and a typical experimental

workflow for kinase profiling.
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JAK1/TYK2 Signaling Pathway
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Caption: JAK1/TYK2 Signaling Pathway Inhibition
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Off-Target Kinase Profiling Workflow
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To cite this document: BenchChem. ["Jak1/tyk2-IN-1" off-target kinase profiling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142297#jak1-tyk2-in-1-off-target-kinase-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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